Prostaglandin E2 methyl ester

• CAS No.: 31753-17-0
• Product Name: Prostaglandin E2 methyl ester
• Molecular Formula: C21H34O5
• Molecular Weight: 366.5 g/mol
• IUPAC Name: methyl (E)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
• Standard InChI: InChI=1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-18,20,22,24H,3-4,6-7,9-12,15H2,1-2H3/b8-5+,14-13+/t16-,17+,18+,20+/m0/s1
• Standard InChIKey: WGCXTGBZBFBQPP-ZYONDNFOSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C/CCCC(=O)OC)O)O
• SMILES: CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC)O)O
• Description: Prostaglandin E2 methyl ester (PGE2 methyl ester) is an analog of PGE2 (Item No. 14010) with enhanced lipid solubility. PGE2 is one of the primary cyclooxygenase products of arachidonic acid (Item No. 90010) and one of the most widely investigated PGs. Its activity influences inflammation, fertility and parturition, gastric mucosal integrity, and immune modulation. The effects of PGE2 are transduced by at least four distinct receptors designated EP1, EP2, EP3, and EP4. Affinity constants (Kd) values of PGE2 for these receptors range from 1-10 nM depending on the receptor subtype and tissue.
• Synonyms: PGE2 methyl ester; prostaglandin E2 methyl ester; prostaglandin E2 methyl ester, (5Z,11alpha,13E,15R)-isomer; prostaglandin E2 methyl ester, (5Z,8beta,11alpha,12alpha,13E,15R)-isomer; prostaglandin E2 methyl ester, (5Z,8beta,11alpha,12alpha,13E,15S)-isomer; prostaglandin E2 methyl ester, (5Z,8beta,11beta,12alpha,13E,15R)-isomer; prostaglandin E2 methyl ester, (5Z,8beta,11beta,12alpha,13E,15S)-isome
• Reference: 1.Willis, A.L., and Cornelsen, M. Repeated injection of prostaglandin E2 in rat paws induces chronic swelling and a marked decrease in pain threshold. Prostaglandins 3, 353-357 (1973).
• PubChem Compound: 6434107
• Last Modified: Dec 23 2021